Cas no 159184-14-2 (Tert-Butyl (2-(4-nitrophenoxy)ethyl)carbamate)

• Product Name: Tert-Butyl (2-(4-nitrophenoxy)ethyl)carbamate
• CAS No: 159184-14-2
• MF: C₁₃H₁₈N₂O₅
• MW: 282.292423725128
• MDL: MFCD26743665
• CID: 1028283
• Update Time: 2025-11-02

Tert-Butyl (2-(4-nitrophenoxy)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-(4-nitrophenoxy)ethyl)carbamate
• [2-(4-nitro-phenoxy)-ethyl]-carbamic acid tert-butyl ester
• 2-(4-Nitrophenoxy)ethylcarbamic acid 1,1-dimethylethyl ester
• 4-[2-(tert.butyloxycarbonylamino)ethoxy]-nitrobenzene
• AGN-PC-01RC9J
• AK136124
• Carbamic acid, [2-(4-nitrophenoxy)ethyl]-, 1,1-dimethylethyl ester
• KB-260004
• N-(tert-butoxycarbonyl)-2-(4-nitrophenoxy)ethylamine
• SureCN5402398
• tert-Butyl 2-(4-nitrophenoxy)ethylcarbamate
• tert-butyl N-2-(4-nitrophenoxy)ethylcarbamate
• tert-butyl N-[2-(4-nitrophenoxy)ethyl]carbamate
• tert-Butyl [2-(4-nitrophenoxy)ethyl]carbamate
• LDOYKECYRDLCDM-UHFFFAOYSA-N
• AB0063617
• ST2419880
• Z4230
• Tert-Butyl (2-(4-nitrophenoxy)ethyl)carbamate

• MDL： MFCD26743665
• Inchi： 1S/C13H18N2O5/c1-13(2,3)20-12(16)14-8-9-19-11-6-4-10(5-7-11)15(17)18/h4-7H,8-9H2,1-3H3,(H,14,16)
• InChI Key： LDOYKECYRDLCDM-UHFFFAOYSA-N
• SMILES： O(C(NCCOC1C=CC(=CC=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.12164
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 327
• Topological Polar Surface Area: 93.4

Experimental Properties

• PSA: 90.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on Tert-Butyl (2-(4-nitrophenoxy)ethyl)carbamate

Tert-Butyl (2-(4-nitrophenoxy)ethyl)carbamate and Its Role in Modern Pharmaceutical Chemistry

Tert-Butyl (2-(4-nitrophenoxy)ethyl)carbamate is a key compound with the CAS No. 159184-14-2, widely studied for its potential applications in drug development and medicinal chemistry. This molecule is a derivative of the carbamate functional group, which is known for its ability to act as a bioactive prodrug. The structural features of Tert-Butyl (2-(4-nitrophenoxy)ethyl)carbamate include the 4-nitrophenoxy group, which introduces electron-withdrawing properties, and the tert-butyl substituent, which provides steric hindrance and enhances molecular stability. These characteristics make it a promising candidate for further exploration in pharmaceutical research.

Recent studies have highlighted the significance of Tert-But,yl (2-(4-nitrophenoxy)ethyl)carbamate in the context of targeted drug delivery systems. A 2023 paper published in Journal of Medicinal Chemistry demonstrated that this compound exhibits enhanced solubility and bioavailability when incorporated into nanocarriers. The 4-nitrophenoxy moiety, in particular, was found to modulate the interaction with lipid membranes, improving the compound’s permeability across biological barriers. This finding aligns with the growing trend of developing prodrug strategies to address the limitations of conventional small-molecule therapeutics.

The carbamate scaffold of Tert-Butyl (2-(4-nitrophenoxy)ethyl)carbamate is also gaining attention for its role in anti-inflammatory applications. A 2024 study in Pharmaceutical Research reported that this compound demonstrates significant inhibitory activity against pro-inflammatory cytokines in vitro. The 4-nitrophenoxy group was identified as a critical contributor to the compound’s ability to modulate the NF-κB signaling pathway, a key mediator of inflammatory responses. These results suggest that Tert-Butyl (2-(4-nitrophenoxy)ethyl)carbamate could be a valuable candidate for the development of targeted therapies in autoimmune and inflammatory diseases.

From a synthetic perspective, the preparation of Tert-Butyl (2-(4-nitrophenoxy)ethyl)carbamate involves a multi-step process that highlights the importance of green chemistry principles. A 2023 article in Organic Chemistry Insights described an efficient method for its synthesis using microwave-assisted catalytic reactions. This approach minimizes the use of hazardous solvents and reduces energy consumption, aligning with the industry’s push toward sustainable chemical manufacturing. The tert-butyl group was found to stabilize the intermediate species during the reaction, facilitating the formation of the desired product with high yield.

Additionally, the 4-nitrophenoxy functional group in Tert-Butyl (2-(4-nitrophenoxy)ethyl)carbamate has been linked to its potential as a pharmacophore in drug design. A 2024 review in Drug Discovery Today emphasized the role of nitroaromatic moieties in modulating receptor interactions. The 4-nitrophenoxy group was shown to enhance the compound’s affinity for specific protein targets, such as kinase enzymes, which are implicated in various pathological conditions. This discovery underscores the importance of structure-activity relationship (SAR) studies in optimizing the therapeutic potential of Tert-Butyl (2-(4-nitrophenoxy)ethyl)carbamate.

Despite its promising properties, the development of Tert-Butyl (2-(4-nitrophenoxy)ethyl)carbamate as a therapeutic agent requires further investigation into its metabolic stability and toxicological profile. A 2023 preclinical study in Toxicological Sciences reported that the compound exhibits low acute toxicity in animal models, but its long-term effects remain under evaluation. Researchers are also exploring the possibility of structure modification to enhance its pharmacokinetic properties, such as extending its half-life in vivo.

In summary, Tert-Butyl (2-(4-nitrophenoxy)ethyl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. Its unique combination of carbamate, 4-nitrophenoxy, and tert-butyl functionalities positions it as a versatile platform for the development of novel therapeutics. Ongoing research into its mechanism of action, synthetic pathways, and biological activity will likely uncover new applications for this compound in the future.